Cas no 618905-90-1 (1H-Pyrrole,1-[(1R)-1-methyl-2-propenyl]-(9CI))

• Product Name: 1H-Pyrrole,1-[(1R)-1-methyl-2-propenyl]-(9CI)
• CAS No: 618905-90-1
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 1017708
• PubChem ID: 11400757
• Update Time: 2025-04-20

1H-Pyrrole,1-[(1R)-1-methyl-2-propenyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-[(1R)-1-methyl-2-propenyl]-(9CI)
• DB-279672
• 1H-Pyrrole, 1-[(1R)-1-methyl-2-propenyl]-
• 618905-90-1

• Inchi： 1S/C8H11N/c1-3-8(2)9-6-4-5-7-9/h3-8H,1H2,2H3/t8-/m1/s1
• InChI Key： OOPWZGTVIWDJJE-MRVPVSSYSA-N
• SMILES： N1(C=CC=C1)[C@@H](C=C)C

Computed Properties

• Exact Mass: 121.089149355g/mol
• Monoisotopic Mass: 121.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 92.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 4.9Ų